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Compound of Interest

Compound Name: ChaC2

Cat. No.: B1577521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of the protein ChaC2 (ChaC glutathione specific gamma-glutamylcyclotransferase 2). As

ChaC2 is a protein and not a hazardous chemical, its disposal follows standard laboratory

protocols for biological materials. This guide will help ensure safe laboratory practices and

proper disposal, aligning with institutional and regulatory guidelines.

Understanding ChaC2
ChaC2 is a cytosolic enzyme involved in the metabolism of glutathione (GSH).[1][2][3] It

catalyzes the degradation of GSH into 5-oxoproline and cysteinylglycine.[2][4] Unlike its more

efficient homolog, ChaC1, which is induced by cellular stress, ChaC2 is constitutively

expressed and is thought to be involved in the basal turnover of cytosolic glutathione.[1][3]

Quantitative Data on Human ChaC2
For researchers working with ChaC2, understanding its kinetic properties is crucial. The

following table summarizes key quantitative data for human ChaC2 in comparison to human

ChaC1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1577521?utm_src=pdf-interest
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27913623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022552/
https://www.ncbi.nlm.nih.gov/gene/494143
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27913623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241738/
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Human ChaC2 Human ChaC1 Unit

Km (for glutathione) 3.7 ± 0.4 2.2 ± 0.4 mM

kcat 15.9 ± 1.0 225.2 ± 15 min-1

Catalytic Efficiency

(kcat/Km)

~10-20 fold lower than

ChaC1
- -

Data sourced from Kumar et al., 2017.[1][3]

Procedural Guidance for ChaC2 Disposal
As a protein, ChaC2 itself is not classified as a hazardous chemical. However, the proper

disposal procedure depends on the form of the protein (e.g., purified, in solution, within

genetically modified organisms) and any potential contaminants. Always consult your

institution's Environmental Health and Safety (EHS) office for specific guidelines.

Step 1: Inactivation
Before disposal, it is best practice to inactivate any residual enzymatic activity. This can be

achieved through several methods:

Heat Inactivation: Autoclaving is the most effective method for inactivating and sterilizing

biological materials.

Chemical Inactivation: Treatment with a 10% bleach solution or a suitable laboratory

disinfectant for at least 30 minutes.

Step 2: Waste Stream Segregation
Proper segregation of waste is critical for safety and compliance.

Non-Hazardous Biological Waste: If the ChaC2 protein is in a simple buffer solution (e.g.,

PBS, Tris) and has been inactivated, it can typically be disposed of down the drain with

copious amounts of water, subject to local regulations.

Biohazardous Waste: If the ChaC2 was expressed in and purified from biohazardous

organisms (e.g., certain strains of E. coli), or is in a solution containing hazardous materials
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(e.g., certain preservatives like sodium azide[5]), it must be disposed of as biohazardous

waste. This waste should be collected in a designated, leak-proof, and clearly labeled

biohazard container.

Solid Waste: Solid waste contaminated with ChaC2, such as gels, pipette tips, and gloves,

should be placed in a biohazard bag and then into a biohazard waste container.

Step 3: Final Disposal
Autoclaving: All waste designated as biohazardous must be autoclaved before being

removed from the laboratory for final disposal by a certified waste management company.

Documentation: Maintain a log of all disposed biological materials as required by your

institution.

Experimental Protocols
General Protocol for Recombinant ChaC2 Expression
and Purification
The following is a generalized workflow for the expression and purification of ChaC2 in a

laboratory setting, based on methodologies described in the literature.[6]
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Cloning and Transformation

Protein Expression

Purification

ChaC2 Gene Amplification (PCR)

Ligation into Expression Vector

Transformation into E. coli

Culture E. coli

Induce Protein Expression (e.g., with IPTG)

Harvest Cells by Centrifugation

Cell Lysis (e.g., Sonication)

Clarification by Centrifugation

Affinity Chromatography (e.g., Ni-NTA)

Dialysis and Concentration

final_product

Purified ChaC2 Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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